Cas no 51821-08-0 (1,4,2-Dioxazol-5-one, 3-(methoxymethyl)-)

• Product Name: 1,4,2-Dioxazol-5-one, 3-(methoxymethyl)-
• CAS No: 51821-08-0
• MF: C₄H₅NO₄
• MW: 131.086801290512
• CID: 361305
• PubChem ID: 20306071
• Update Time: 2025-04-19

1,4,2-Dioxazol-5-one, 3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,2-Dioxazol-5-one, 3-(methoxymethyl)-
• 3-(methoxymethyl)-1,4,2-dioxazol-5-one
• 51821-08-0
• SCHEMBL11428680
• DTXSID40604900
• 3-(Methoxymethyl)-5H-1,4,2-dioxazol-5-one

• Inchi： 1S/C4H5NO4/c1-7-2-3-5-9-4(6)8-3/h2H2,1H3
• InChI Key： RMFBVCVZDDDQIE-UHFFFAOYSA-N
• SMILES： O(C)CC1=NOC(=O)O1

Computed Properties

• Exact Mass: 131.02185
• Monoisotopic Mass: 131.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 57.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles